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Compound of Interest

Compound Name: 2-Bromothiobenzamide

Cat. No.: B1273132

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromothiobenzamide is a sulfur-containing organic molecule belonging to the thioamide
class of compounds. Its structure, featuring a benzene ring substituted with both a bromine
atom and a thioamide group, makes it a compound of interest for various applications in
medicinal chemistry and materials science. The presence of the thioamide group, a bioisostere
of the amide group, can significantly influence the molecule's biological activity and
physicochemical properties. The bromine substituent further modulates its lipophilicity and
reactivity. This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Bromothiobenzamide, along with detailed experimental protocols for its
synthesis and characterization, and a discussion of its expected reactivity and potential
biological relevance.

Physicochemical Properties

A summary of the available and predicted physicochemical properties of 2-
Bromothiobenzamide is presented in the table below. It is important to note that while some
properties have been experimentally determined, others are predicted based on computational
models due to the limited availability of published experimental data for this specific compound.
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Property Value Source/Method
Molecular Formula C7HeBINS Experimental[1]
Molecular Weight 216.10 g/mol Experimental[1]
Appearance Solid Experimental[1]
Melting Point 82-86 °C Experimental[1]
- _ Predicted: 314.7 + 25.0 °C at o
Boiling Point Prediction
760 mmHg

N Predicted to be soluble in polar o
Solubility ) Prediction
organic solvents.

pKa Predicted: ~12-13 (amide N-H)  Prediction
logP (Octanol/Water) Predicted: ~2.5 - 3.0 Prediction
CAS Number 30216-44-5 [1]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of 2-
Bromothiobenzamide are provided below. These are generalized procedures based on
established methods for analogous compounds.

Synthesis of 2-Bromothiobenzamide

A common method for the synthesis of thioamides is the thionation of the corresponding amide
using a thionating agent such as Lawesson's reagent or phosphorus pentasulfide.

Reaction:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Bromothiobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273132#physicochemical-properties-of-2-
bromothiobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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